Cas no 1997-08-6 (Methyl 3-fluoro-2-(naphthalene-1-carbonyl)benzoate)

• Product name: Methyl 3-fluoro-2-(naphthalene-1-carbonyl)benzoate
• CAS No: 1997-08-6
• MF: C₁₉H₁₃O₃F
• MW: 308.30312
• CID: 1393447
• PubChem ID: 246704

Methyl 3-fluoro-2-(naphthalene-1-carbonyl)benzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-fluoro-2-(naphthalene-1-carbonyl)benzoate
• MLS002693271
• CTK4E2871
• AR-1J5147
• NCIOpen2_007861
• AC1Q5D1W
• 3-Fluor-2-(naphthoyl-(1))-benzoesaeure-methylester
• HMS3080H10
• NSC60078
• 3-Fluor-2-(naphtho-1-yl)-benzoesaeure-methylester
• methyl 3-fluoro-2-(naphthalen-1-ylcarbonyl)benzoate
• AC1L6INW
• MLS002693271; CTK4E2871; AR-1J5147; NCIOpen2_007861; AC1Q5D1W; 3-Fluor-2-(naphthoyl-(1))-benzoesaeure-methylester; HMS3080H10; NSC60078; 3-Fluor-2-(naphtho-1-yl)-benzoesaeure-methylester; methyl 3-fluoro-2-(naphthalen-1-ylcarbonyl)benzoate; AC1L6INW;
• NSC-60078
• DTXSID10289283
• CHEMBL1885567
• 1997-08-6
• SMR001559230

• Inchi： InChI=1S/C19H13FO3/c1-23-19(22)15-10-5-11-16(20)17(15)18(21)14-9-4-7-12-6-2-3-8-13(12)14/h2-11H,1H3
• InChI Key： ZYMDKJPWADVWPM-UHFFFAOYSA-N
• SMILES： COC(=O)C1=C(C(=CC=C1)F)C(=O)C2=CC=CC3=CC=CC=C32

Computed Properties

• Exact Mass: 308.08489
• Monoisotopic Mass: 308.08487243g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 450
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 43.4Ų

Experimental Properties

• PSA: 43.37
• LogP: 3.99650